Cas no 7796-71-6 (4-Pentenoic acid, 3-methyl-, ethyl ester)

• Product Name: 4-Pentenoic acid, 3-methyl-, ethyl ester
• CAS No: 7796-71-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 535152
• PubChem ID: 12476290
• Update Time: 2025-04-19

4-Pentenoic acid, 3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 3-methyl-, ethyl ester
• ethyl 3-methylpent-4-enoate
• 7796-71-6
• 3-methyl-pent-4-enoic acid ethyl ester
• ethyl 3-methyl-4-pentenoate
• AUAKFHKYJDJBKI-UHFFFAOYSA-N
• SCHEMBL9796702
• DTXSID90499722

• Inchi： 1S/C8H14O2/c1-4-7(3)6-8(9)10-5-2/h4,7H,1,5-6H2,2-3H3
• InChI Key： AUAKFHKYJDJBKI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C=C)C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3